Cas no 161876-64-8 (4-Ethylsalicylaldehyde)

• Product Name: 4-Ethylsalicylaldehyde
• CAS No: 161876-64-8
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD16997668
• CID: 109841
• PubChem ID: 10236017
• Update Time: 2025-05-22

4-Ethylsalicylaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Ethylsalicylaldehyde
• 4-ethyl-2-hydroxybenzaldehyde
• Benzaldehyde,4-ethyl-2-hydroxy-
• 2-hydroxy-4-ethylbenzaldehyde
• 4-Aethyl-2-hydroxy-benzaldehyd
• 4-ethyl-2-hydroxy-benzaldehyde
• 5-ethyl-2-formylphenol
• Benzaldehyde,4-ethyl-2-hydroxy
• Benzaldehyde, 4-ethyl-2-hydroxy- (9CI)
• BENZALDEHYDE, 4-ETHYL-2-HYDROXY-
• GHKLSRUKZUYUAD-UHFFFAOYSA-N
• MB23811
• SY026477
• AK209435
• A912220
• CS-0160038
• C73091
• SCHEMBL1527080
• DTXSID70437026
• AKOS027256895
• DS-10192
• MFCD16997668
• 161876-64-8
• DB-128929

• MDL： MFCD16997668
• Inchi： 1S/C9H10O2/c1-2-7-3-4-8(6-10)9(11)5-7/h3-6,11H,2H2,1H3
• InChI Key： GHKLSRUKZUYUAD-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C=CC(=C1)CC

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.4

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 247.3±20.0°C at 760 mmHg
• PSA: 37.30000
• LogP: 1.76710

4-Ethylsalicylaldehyde Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 4-Ethylsalicylaldehyde

4-Ethylsalicylaldehyde: A Comprehensive Overview

The compound known as 4-Ethylsalicylaldehyde (CAS No. 161876-64-8) is a fascinating organic molecule with a diverse range of applications in the fields of chemistry, pharmacology, and material science. This compound, which belongs to the class of aldehydes, has garnered significant attention due to its unique structural properties and potential for use in various industrial and therapeutic contexts. In this article, we will delve into the chemical characteristics, synthesis methods, applications, and recent research findings related to 4-Ethylsalicylaldehyde.

4-Ethylsalicylaldehyde is an aromatic aldehyde derivative characterized by its ethyl group substitution at the para position of the salicylaldehyde ring. Its molecular formula is C9H10O2, and it has a molar mass of 150.17 g/mol. The compound exhibits a melting point of approximately 105°C and a boiling point around 235°C under standard conditions. Its solubility in water is relatively low, making it more suitable for organic solvent-based applications.

The synthesis of 4-Ethylsalicylaldehyde typically involves the oxidation of 4-ethylphenethyl alcohol or through the Friedel-Crafts acylation reaction using appropriate acylating agents. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These developments have significantly contributed to the scalability of 4-Ethylsalicylaldehyde production for industrial use.

One of the most promising applications of 4-Ethylsalicylaldehyde lies in its use as a precursor in pharmaceutical chemistry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including anti-inflammatory agents and antioxidants. For instance, researchers have explored its role in the development of novel drugs targeting chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its pharmaceutical applications, 4-Ethylsalicylaldehyde has found utility in the field of material science. It is employed as a building block in the synthesis of advanced polymers and hybrid materials with tailored properties. Recent studies have demonstrated its potential in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The chemical reactivity of 4-Ethylsalicylaldehyde makes it an ideal candidate for various organic transformations. Its aldehyde group facilitates condensation reactions, such as those involving ketones or alcohols, leading to the formation of complex aromatic structures. Moreover, its aromatic ring can undergo electrophilic substitution reactions, enabling further functionalization for specialized applications.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity profiles of 4-Ethylsalicylaldehyde to ensure its safe handling and disposal. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation within a reasonable timeframe, reducing its ecological footprint.

In conclusion, 4-Ethylsalicylaldehyde (CAS No. 161876-64-8) stands out as a versatile organic compound with significant potential across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool for future innovations in science and industry.